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Compound of Interest

Compound Name: Lupanine perchlorate

Cat. No.: B1675495

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data, handling precautions,
and relevant biological information for lupanine perchlorate. The information is intended to
support researchers, scientists, and drug development professionals in the safe and effective
use of this compound in a laboratory setting.

Chemical and Physical Properties

Lupanine perchlorate is the perchlorate salt of lupanine, a quinolizidine alkaloid found in
plants of the Lupinus genus.[1][2] It is provided as a solid and is intended for research use only.

[3]14]
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Property Data Reference(s)
CAS Number 7400-11-5 [2][3]
Molecular Formula C15H24N20 « HCIO4 [1]

Formula Weight 348.8 g/mol [11[2]

Purity >95% [1][4]
Appearance Solid [1]

DMSO: slightly soluble

- (requires heating and
Solubility o o [1]12]
sonication), Methanol: slightly

soluble
Storage Store at -20°C [11[2]
. > 4 years (when stored as
Stability [1]
recommended)

Safety and Hazard Information

Lupanine perchlorate is classified as harmful if swallowed.[3] The toxicological properties are
primarily attributed to the lupanine moiety, while the perchlorate anion introduces oxidizing
hazards.

~HS H | Classificati

Hazard Class GHS Pictogram Signal Word Hazard Statement
Acute Toxicity - Oral, ] H302: Harmful if

Warning
Category 4 swallowed

Source: Cayman Chemical Safety Data Sheet[3]

Toxicological Data

Specific LD50 data for lupanine perchlorate is not readily available. However, data for
lupanine and related compounds provide an indication of its potential toxicity. It is important to
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note that toxicity can vary between species.[5]

Route of .
Compound L . Species LD50 Reference(s)

Administration
Lupanine Oral Rat 1464 mg/kg [6]
Lupanine Intraperitoneal Mouse 100-300 mg/kg [718]
Lupanine Oral Mouse 175-700 mg/kg [718]
Sparteine ]

) Intraperitoneal Mouse 30-42 mg/kg [8]

(related alkaloid)
Sparteine

Oral Mouse 40-480 mg/kg [8]

(related alkaloid)

Symptoms of acute toxicity from quinolizidine alkaloids include neurological effects such as
loss of motor coordination and muscular control.[8]

Handling Precautions

Due to the dual hazards of lupanine toxicity and the oxidizing nature of the perchlorate ion,
stringent safety measures are required during handling.

Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles and a face shield.[9]

o Hand Protection: Wear compatible chemical-resistant gloves (e.g., natural rubber, neoprene,
PVC, nitrile).[9][10]

o Skin and Body Protection: Wear a flame-resistant lab coat with long sleeves, long pants, and
closed-toe shoes. An additional chemical apron is recommended.[9][10]

Engineering Controls:

» All work with lupanine perchlorate should be conducted in a certified chemical fume hood.
[10]
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e For procedures involving heating, a specially designed perchloric acid fume hood with a
wash-down system is required to prevent the accumulation of explosive perchlorate salts in
the ductwork.[9][11]

Safe Handling Practices:

e Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]
e Wash hands thoroughly after handling.[3]

e Do not eat, drink, or smoke when using this product.[3]

e Avoid contact with organic materials, strong dehydrating agents, and heat, as this can lead to
the formation of explosive mixtures.[11][12]

» Store in its original container in a cool, dry, well-ventilated area away from incompatible
materials.[9]

Spill and Waste Disposal:

« In case of a spill, neutralize with sodium bicarbonate or another suitable inorganic acid
neutralizer. Do not use combustible materials like paper towels for cleanup.[11][13]

o Dispose of waste in accordance with local, regional, and national regulations.[3]

Experimental Protocols & Workflows

While specific, detailed experimental protocols for lupanine perchlorate are proprietary to
individual research labs, a general workflow for an in vitro experiment can be outlined.

General In Vitro Experimental Workflow

The following diagram illustrates a logical workflow for conducting an in vitro experiment with
lupanine perchlorate, from stock solution preparation to data analysis.
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Caption: General workflow for an in vitro experiment using lupanine perchlorate.
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Biological Activity and Signaling Pathways

Lupanine exhibits a range of biological activities, primarily through its interaction with
components of the nervous and endocrine systems.

Known Mechanisms of Action:

e Cholinergic System: Lupanine can act as a reversible inhibitor of acetylcholinesterase and
has an affinity for both muscarinic and nicotinic acetylcholine receptors.[14]

 Insulin Secretion: Lupanine potentiates glucose-stimulated insulin release by directly
inhibiting ATP-dependent potassium (KATP) channels in pancreatic beta cells.[15][16][17]

Signaling Pathway of Lupanine-Induced Insulin
Secretion

The following diagram illustrates the proposed signaling pathway for lupanine's effect on insulin

secretion in pancreatic beta cells.
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Click to download full resolution via product page
Caption: Proposed signaling pathway of lupanine-induced insulin secretion.

This guide is intended to provide a comprehensive overview of the safe handling and use of
lupanine perchlorate. It is imperative that all laboratory personnel consult the most up-to-date
Safety Data Sheet (SDS) from their supplier and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.caymanchem.com/product/31241/(%2B)-lupanine-(perchlorate)
https://www.glpbio.com/de/lupanine-perchlorate.html
https://cdn.caymanchem.com/cdn/msds/31241m.pdf
https://www.sapphire-usa.com/product/NS0000392135/(+)-lupanine-(perchlorate)
https://www.bfr.bund.de/assets/01_Ver%C3%B6ffentlichungen/Stellungnahmen_englisch/alkaloids-and-allergies-current-data-on-health-risks-from-lupin-seeds-in-food.pdf
https://www.mdpi.com/1424-8247/16/1/117
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB81398980.htm
https://www.foodstandards.gov.au/sites/default/files/publications/Documents/TR3.pdf
https://www.concordia.ca/content/dam/concordia/services/safety/docs/EHS-DOC-010_PerchloricAcidSafetyGuidelines.pdf
https://research.uga.edu/docs/CSP1500/SodiumPerchlorateMonohydrate-7791-07-3.docx
https://drs.illinois.edu/Page/SafetyLibrary/PerchloricAcid
https://www.escolifesciences.com/pdf/Perchloric%20Acid%20Handling%20Guidelines.pdf
https://apsc-mtrl.sites.olt.ubc.ca/files/2020/08/Safe-use-of-Perchloric-Acid.docx
https://en.wikipedia.org/wiki/Lupinine
https://www.biocrick.com/Lupanine-BCN5736.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10856427/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10856427/
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/Quinolizidine_alkaloids/
https://www.benchchem.com/product/b1675495#lupanine-perchlorate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1675495#lupanine-perchlorate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1675495#lupanine-perchlorate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1675495#lupanine-perchlorate-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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